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Compound of Interest

tert-Butyl
Compound Name:
(mesitylsulfonyl)oxycarbamate

Cat. No. B1269521

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (mesitylsulfonyl)oxycarbamate, also known as N-Boc-O-
(mesitylsulfonyl)hydroxylamine, is a versatile and effective electrophilic aminating reagent used
in organic synthesis. Its structure, featuring a good leaving group (mesitylsulfonate) attached to
a Boc-protected nitrogen atom, allows for the facile transfer of an "NHBoc" group to a variety of
nucleophiles. This reagent has found significant application in the formation of carbon-nitrogen
bonds, a fundamental transformation in the synthesis of pharmaceuticals and other biologically
active molecules. These application notes provide detailed protocols for the use of tert-butyl
(mesitylsulfonyl)oxycarbamate in key synthetic transformations, including the amination of
organometallic reagents and the asymmetric aziridination of a,-unsaturated aldehydes.

Physicochemical Properties
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Property Value

CAS Number 36016-39-4

Molecular Formula C14H21NOsS

Molecular Weight 315.39 g/mol

Appearance White to off-white solid

Melting Point 104-105.5 °C
Applications

Electrophilic Amination of Organometallic Reagents

Tert-butyl (mesitylsulfonyl)oxycarbamate serves as an efficient reagent for the amination of
organometallic compounds, such as Grignard reagents and organolithiums, to produce N-Boc
protected primary amines. This method provides a direct route to protected amines, which are
valuable intermediates in multistep syntheses.
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(mesitylsulfonyl)oxycarbamate as an Electrophilic Aminating Reagent]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1269521#tert-butyl-
mesitylsulfonyl-oxycarbamate-as-an-electrophilic-aminating-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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